Cas no 1525551-95-4 (Methyl 2-(4-methylphenyl)-2-(piperidin-4-yl)acetate)

• Product Name: Methyl 2-(4-methylphenyl)-2-(piperidin-4-yl)acetate
• CAS No: 1525551-95-4
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• MDL: MFCD32879089
• CID: 5672667
• PubChem ID: 83652027
• Update Time: 2025-06-08

Methyl 2-(4-methylphenyl)-2-(piperidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-methylphenyl)-2-(piperidin-4-yl)acetate
• EN300-26625519
• 1525551-95-4
• Methyl 2-(4-methylphenyl)-2-(piperidin-4-yl)acetate

• MDL： MFCD32879089
• Inchi： 1S/C15H21NO2/c1-11-3-5-12(6-4-11)14(15(17)18-2)13-7-9-16-10-8-13/h3-6,13-14,16H,7-10H2,1-2H3
• InChI Key： FUMCDFSNXHQHFM-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC(C)=CC=1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(4-methylphenyl)-2-(piperidin-4-yl)acetate

Research Briefing on Methyl 2-(4-methylphenyl)-2-(piperidin-4-yl)acetate (CAS: 1525551-95-4) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(4-methylphenyl)-2-(piperidin-4-yl)acetate (CAS: 1525551-95-4) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This ester derivative, featuring a piperidine core and a p-tolyl group, has been investigated for its potential as a versatile intermediate in drug discovery and its role in modulating biological targets. Recent studies have explored its synthetic pathways, physicochemical properties, and pharmacological activities, positioning it as a promising candidate for further development.

The compound's structural features, including the piperidine moiety and the ester functionality, make it a valuable scaffold for the design of novel bioactive molecules. Researchers have focused on optimizing its synthesis to improve yield and purity, with recent advancements highlighting the use of catalytic methods and green chemistry principles. These efforts aim to facilitate large-scale production and enable more extensive biological evaluations.

In pharmacological studies, Methyl 2-(4-methylphenyl)-2-(piperidin-4-yl)acetate has shown potential as a modulator of central nervous system (CNS) targets. Preliminary data suggest its interaction with neurotransmitter receptors, particularly those involved in pain perception and neuroinflammation. These findings have spurred interest in its application for developing new therapeutics for neurological disorders, though further in vivo studies are required to validate these effects.

Recent patent filings and academic publications have also explored the compound's utility in prodrug design. Its ester group can be hydrolyzed in vivo to release the active carboxylic acid derivative, offering a strategy to improve drug delivery and bioavailability. This approach has been particularly relevant in the context of CNS-targeted therapies, where blood-brain barrier penetration is a critical challenge.

Quality control and analytical method development for Methyl 2-(4-methylphenyl)-2-(piperidin-4-yl)acetate have been another focus area. Advanced chromatographic techniques, including HPLC and LC-MS, have been employed to characterize the compound and detect potential impurities. These methods are essential for ensuring the compound's suitability for preclinical and clinical studies, as well as for maintaining consistency in research findings across different laboratories.

Looking ahead, the research community anticipates more comprehensive studies on this compound's safety profile, metabolic pathways, and structure-activity relationships. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development as either a drug candidate or a valuable building block in medicinal chemistry. The growing body of research on Methyl 2-(4-methylphenyl)-2-(piperidin-4-yl)acetate underscores its potential to contribute to advancements in multiple therapeutic areas.